molecular formula C12H15N3O2 B8303153 5-(4-Acetylpiperazin-1-yl)pyridine-2-carbaldehyde

5-(4-Acetylpiperazin-1-yl)pyridine-2-carbaldehyde

Cat. No.: B8303153
M. Wt: 233.27 g/mol
InChI Key: ZCPQZFWRJIMJBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-Acetylpiperazin-1-yl)pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15N3O2

Molecular Weight

233.27 g/mol

IUPAC Name

5-(4-acetylpiperazin-1-yl)pyridine-2-carbaldehyde

InChI

InChI=1S/C12H15N3O2/c1-10(17)14-4-6-15(7-5-14)12-3-2-11(9-16)13-8-12/h2-3,8-9H,4-7H2,1H3

InChI Key

ZCPQZFWRJIMJBG-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCN(CC1)C2=CN=C(C=C2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-(6-formylpyridin-3-yl)piperazine-1-carboxylate (270.4 mg, 0.9281 mmol) in dichloromethane (2.5 ml) was added trifluoroacetic acid (2.5 ml) at 0° C. After stirring at 0° C. for 1 hr, the reaction mixture was concentrated under reduced pressure. Anhydrous dichloromethane (2.5 ml) was added to the residue, acetic anhydride (0.105 ml, 1.114 mmol) was added, and the mixture was stirred at room temperature for 1 hr. Saturated aqueous sodium hydrogen carbonate solution was added, and the mixture was extracted 5 times with ethyl acetate. The combined organic layer was dried over anhydrous magnesium sulfate, filtered, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (methanol:dichloromethane=1:30) to give 5-(4-acetylpiperazin-1-yl)pyridine-2-carbaldehyde (147.0 mg, yield 67.9%) as a slightly yellow solid.
Quantity
270.4 mg
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.105 mL
Type
reactant
Reaction Step Three
Quantity
2.5 mL
Type
solvent
Reaction Step Three

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